Cas no 2490665-97-7 (N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide)

• Product Name: N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide
• CAS No: 2490665-97-7
• MF: C₃₀H₅₂BNO₃
• MW: 485.549789428711
• MDL: MFCD27957322
• CID: 5165267
• Update Time: 2026-03-04

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide

• MDL： MFCD27957322
• Inchi： 1S/C30H52BNO3/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-28(33)32-27-24-22-26(23-25-27)31-34-29(2,3)30(4,5)35-31/h22-25H,6-21H2,1-5H3,(H,32,33)
• InChI Key： RJHPQZDEWDKYOA-UHFFFAOYSA-N
• SMILES： B1(C2=CC=C(C=C2)NC(CCCCCCCCCCCCCCCCC)=O)OC(C)(C)C(C)(C)O1

Additional information on N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide: A Comprehensive Overview

The compound N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide (CAS No. 2490665-97-7) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amides, specifically featuring a long aliphatic chain (octadecanoyl group) attached to a phenyl ring substituted with a tetramethyl-dioxaborolane moiety. The combination of these structural elements imparts unique properties to the molecule, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of tetramethyl dioxaborolane derivatives in materials science and organic synthesis. The dioxaborolane ring is known for its stability and reactivity under specific conditions, making it a valuable component in the design of functional materials. In the case of N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide, the presence of this moiety enhances the molecule's ability to participate in cross-coupling reactions, a key area of research in modern organic chemistry.

The octadecanoyl group attached to the phenyl ring contributes significantly to the compound's physicochemical properties. This long hydrocarbon chain imparts lipophilicity, which is advantageous in applications such as drug delivery systems and surfactant formulations. Moreover, the phenyl ring serves as a versatile platform for further functionalization, enabling researchers to tailor the molecule's properties for specific purposes.

One of the most promising applications of N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide lies in its potential use as a precursor for advanced materials. Recent research has demonstrated that derivatives of this compound can be employed in the synthesis of high-performance polymers and coatings with enhanced mechanical and thermal properties. The ability to incorporate such molecules into polymer networks opens up new avenues for developing materials with tailored functionalities.

In addition to its material science applications, this compound has shown potential in biological systems. Studies have indicated that tetramethyl dioxaborolane-containing molecules can interact with cellular membranes, suggesting their utility in drug delivery systems and biosensors. The combination of lipophilicity from the octadecanoyl group and reactivity from the dioxaborolane ring makes this compound a versatile tool in biomedical research.

From a synthetic perspective, N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide can be synthesized via a variety of methods, including nucleophilic acyl substitution and coupling reactions. Researchers have explored both traditional and innovative approaches to optimize the synthesis process, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and application.

Looking ahead, the continued exploration of N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide is expected to yield further insights into its potential uses. As interdisciplinary research progresses, this compound may find applications in emerging fields such as nanotechnology and green chemistry. Its unique combination of structural features positions it as a valuable asset in both academic and industrial settings.

In conclusion, N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]octadecanamide (CAS No. 2490665-97